Cas no 1501421-92-6 (N-Benzyl-N-ethylazetidine-3-carboxamide)

• Product Name: N-Benzyl-N-ethylazetidine-3-carboxamide
• CAS No: 1501421-92-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5048714
• Update Time: 2025-06-10

N-Benzyl-N-ethylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-ethylazetidine-3-carboxamide
• N-Benzyl-N-ethylazetidine-3-carboxamide

• Inchi： 1S/C13H18N2O/c1-2-15(13(16)12-8-14-9-12)10-11-6-4-3-5-7-11/h3-7,12,14H,2,8-10H2,1H3
• InChI Key： VVIURXRZBNKWRM-UHFFFAOYSA-N
• SMILES： O=C(C1CNC1)N(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Additional information on N-Benzyl-N-ethylazetidine-3-carboxamide

Introduction to N-Benzyl-N-ethylazetidine-3-carboxamide (CAS No. 1501421-92-6)

N-Benzyl-N-ethylazetidine-3-carboxamide, a compound with the chemical identifier CAS No. 1501421-92-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the azetidine class of heterocycles, which are known for their diverse biological activities and potential applications in drug development. The structural features of N-Benzyl-N-ethylazetidine-3-carboxamide make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound consists of an azetidine ring, which is a five-membered saturated heterocycle containing two carbon atoms and one nitrogen atom. The presence of a carboxamide group at the 3-position and benzyl and ethyl substituents on the nitrogen atom contributes to its unique chemical properties. These structural elements not only influence the compound's reactivity but also its potential biological interactions.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological agents. The azetidine scaffold is found in several bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. N-Benzyl-N-ethylazetidine-3-carboxamide, with its specific substituents, has been studied for its possible role in modulating various biological pathways.

One of the key areas of research involving N-Benzyl-N-ethylazetidine-3-carboxamide is its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. The azetidine ring can serve as a versatile scaffold for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility makes it an attractive building block for drug discovery efforts.

Recent studies have explored the pharmacological properties of N-Benzyl-N-ethylazetidine-3-carboxamide, particularly its interaction with biological targets such as enzymes and receptors. These interactions are crucial for understanding how the compound might affect cellular processes and contribute to therapeutic effects. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for further development as an inhibitor-based therapy.

The synthesis of N-Benzyl-N-ethylazetidine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carboxamide group and the benzyl and ethyl substituents are critical steps that must be carefully controlled. Advances in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in research and development.

From a computational chemistry perspective, the molecular properties of N-Benzyl-N-ethylazetidine-3-carboxamide have been extensively studied using various modeling techniques. These studies help in understanding the compound's behavior at the molecular level, including its solubility, stability, and interactions with biological targets. Computational methods are particularly valuable in predicting the pharmacokinetic properties of new drug candidates.

The potential applications of N-Benzyl-N-ethylazetidine-3-carboxamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in other areas such as agrochemicals and material science, where its unique structural features could be beneficial. The versatility of this compound makes it a valuable asset in the chemical toolbox for innovative research.

As our understanding of biological systems continues to grow, so does the demand for novel compounds like N-Benzyl-N-ethylazetidine-3-carboxamide. This compound represents a convergence of organic chemistry, medicinal chemistry, and computational biology, highlighting the interdisciplinary nature of modern drug discovery. Its continued study promises to yield new insights into disease mechanisms and therapeutic strategies.

In conclusion, N-Benzyl-N-ethylazetidine-3-carboxamide (CAS No. 1501421-92-6) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure and diverse applications make it a subject of considerable interest among scientists worldwide. As research progresses, we can expect to see further developments that will expand our knowledge and utilization of this remarkable compound.